Cas no 495414-32-9 (5-Bromo-2,2-dimethylindan-1-one)

• Product Name: 5-Bromo-2,2-dimethylindan-1-one
• CAS No: 495414-32-9
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 869945
• PubChem ID: 11139194
• Update Time: 2025-11-01

5-Bromo-2,2-dimethylindan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,2-dimethyl-3H-inden-1-one
• 5-BROMO-2,3-DIHYDRO-2,2-DIMETHYL-1H-INDEN-1-ONE
• 5-bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-one
• 5-Bromo-2,2-dimethylindan-1-one
• 2,2-dimethyl-5-bromo-1-indanone
• SY251541
• DTXSID40456668
• 5-bromo-2,2-dimethyl-1-indanone
• 1H-Inden-1-one, 5-bromo-2,3-dihydro-2,2-dimethyl-
• BS-48015
• 495414-32-9
• E87908
• SCHEMBL1500161
• GCRNUNIYUKQVGO-UHFFFAOYSA-N
• DB-219350
• MFCD11219437

• Inchi： 1S/C11H11BrO/c1-11(2)6-7-5-8(12)3-4-9(7)10(11)13/h3-5H,6H2,1-2H3
• InChI Key： GCRNUNIYUKQVGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C)(C)CC=2C=1)=O

Computed Properties

• Exact Mass: 237.99933
• Monoisotopic Mass: 237.99933 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 239.11

Experimental Properties

• PSA: 17.07

Additional information on 5-Bromo-2,2-dimethylindan-1-one

Introduction to 5-Bromo-2,2-dimethylindan-1-one (CAS No. 495414-32-9)

5-Bromo-2,2-dimethylindan-1-one, with the CAS number 495414-32-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of indanones, which are characterized by a benzene ring fused to a cyclohexane ring with a ketone functional group. The presence of the bromine atom and the dimethyl substituents imparts unique chemical and physical properties to this compound, making it a valuable reagent in various synthetic pathways and biological studies.

The molecular formula of 5-Bromo-2,2-dimethylindan-1-one is C₁₀H₁₁BrO, and its molecular weight is approximately 237.1 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and condensation steps. Its structural features make it an excellent starting material for the synthesis of more complex molecules, particularly those with potential therapeutic applications.

In the realm of pharmaceutical research, 5-Bromo-2,2-dimethylindan-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 5-Bromo-2,2-dimethylindan-1-one exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding opens up new avenues for the development of targeted cancer therapies.

Beyond its potential in oncology, 5-Bromo-2,2-dimethylindan-1-one has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2020 reported that certain derivatives of this compound possess anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as arthritis. The anti-inflammatory effects were attributed to the compound's ability to inhibit key pro-inflammatory cytokines and enzymes.

The chemical stability and solubility properties of 5-Bromo-2,2-dimethylindan-1-one are crucial factors that influence its utility in both research and industrial settings. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Solubility studies have shown that it is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which facilitates its use in various biochemical assays and synthetic reactions.

In addition to its direct applications in drug discovery, 5-Bromo-2,2-dimethylindan-1-one serves as an important intermediate in the synthesis of other biologically active compounds. Its reactivity profile allows for the introduction of various functional groups through selective chemical transformations, enabling the creation of diverse molecular scaffolds with tailored biological activities. This versatility makes it an attractive choice for medicinal chemists seeking to optimize lead compounds for improved efficacy and reduced side effects.

The environmental impact of chemicals used in research and industry is an increasingly important consideration. Studies on the environmental fate and toxicity of 5-Bromo-2,2-dimethylindan-1-one are limited but ongoing. Preliminary data suggest that it has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior and ensure its safe use.

In conclusion, 5-Bromo-2,2-dimethylindan-1-one (CAS No. 495414-32-9) is a versatile and promising compound with a wide range of applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.